Cas no 109858-55-1 (Thiourea,N-[(dimethylamino)methyl]-)

Thiourea,N-[(dimethylamino)methyl]- structure
109858-55-1 structure
Product Name:Thiourea,N-[(dimethylamino)methyl]-
CAS No:109858-55-1
MF:C4H11N3S
MW:133.215238809586
CID:128588
PubChem ID:5365231
Update Time:2025-04-18

Thiourea,N-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-[(dimethylamino)methyl]-
    • Thiourea,[(dimethylamino)methyl]- (9CI)
    • (dimethylamino)methylthiourea
    • Thiourea, dimethylaminomethyl
    • 109858-55-1
    • N-[(Dimethylamino)methyl]thiourea #
    • Thiourea, [(dimethylamino)methyl]- (9CI)
    • DTXSID50418616
    • JMDKZMDNCCDJHH-UHFFFAOYSA-N
    • Inchi: 1S/C4H11N3S/c1-7(2)3-6-4(5)8/h3H2,1-2H3,(H3,5,6,8)
    • InChI Key: JMDKZMDNCCDJHH-UHFFFAOYSA-N
    • SMILES: S=C(N)NCN(C)C

Computed Properties

  • Exact Mass: 133.06753
  • Monoisotopic Mass: 133.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 81.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 73.4Ų

Experimental Properties

  • PSA: 41.29
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